Cas no 1989671-59-1 (3-Methyl-5-sulfamoylfuran-2-carboxylic acid)

• Product Name: 3-Methyl-5-sulfamoylfuran-2-carboxylic acid
• CAS No: 1989671-59-1
• MF: C₆H₇NO₅S
• MW: 205.188480615616
• MDL: MFCD30342798
• CID: 4632983
• PubChem ID: 122164308
• Update Time: 2025-06-10

3-Methyl-5-sulfamoylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-sulfamoylfuran-2-carboxylic acid
• Z2582143693
• 3-Methyl-5-sulfamoylfuran-2-carboxylic acid

• MDL： MFCD30342798
• Inchi： 1S/C6H7NO5S/c1-3-2-4(13(7,10)11)12-5(3)6(8)9/h2H,1H3,(H,8,9)(H2,7,10,11)
• InChI Key： MKJAUWJEPWSIGK-UHFFFAOYSA-N
• SMILES： S(C1=CC(C)=C(C(=O)O)O1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 0.1
• Topological Polar Surface Area: 119

Additional information on 3-Methyl-5-sulfamoylfuran-2-carboxylic acid

Recent Advances in the Study of 3-Methyl-5-sulfamoylfuran-2-carboxylic acid (CAS: 1989671-59-1)

3-Methyl-5-sulfamoylfuran-2-carboxylic acid (CAS: 1989671-59-1) is a sulfonamide-containing furan derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furan ring and sulfamoyl functional group, has shown promising potential in various therapeutic applications, including enzyme inhibition and antimicrobial activity. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, making it a compound of significant interest for drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological activity of 3-Methyl-5-sulfamoylfuran-2-carboxylic acid derivatives. The study highlighted the compound's ability to act as a potent inhibitor of carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. The researchers employed a multi-step synthetic route to optimize the compound's pharmacokinetic properties, resulting in derivatives with improved solubility and bioavailability. These findings suggest potential applications in cancer therapy, particularly for targeting tumor microenvironments.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, examined the antimicrobial properties of 3-Methyl-5-sulfamoylfuran-2-carboxylic acid. The study demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies revealed that the compound disrupts bacterial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan assembly. This research underscores the potential of 3-Methyl-5-sulfamoylfuran-2-carboxylic acid as a lead compound for developing novel antibiotics to address the growing issue of antimicrobial resistance.

Further advancements in the understanding of this compound's mode of action were reported in a 2024 study published in Chemical Biology & Drug Design. Using X-ray crystallography and molecular docking simulations, researchers elucidated the binding interactions between 3-Methyl-5-sulfamoylfuran-2-carboxylic acid and its target enzymes. The study provided detailed insights into the structural determinants of its inhibitory activity, paving the way for rational drug design. These findings are particularly valuable for optimizing the compound's selectivity and reducing off-target effects in therapeutic applications.

In addition to its therapeutic potential, 3-Methyl-5-sulfamoylfuran-2-carboxylic acid has also been investigated for its role in chemical biology tools. A recent preprint on bioRxiv described its use as a fluorescent probe for detecting enzyme activity in live cells. The compound's sulfamoyl group was modified to include a fluorophore, enabling real-time visualization of enzymatic processes. This innovative application highlights the versatility of 3-Methyl-5-sulfamoylfuran-2-carboxylic acid beyond traditional drug development, opening new avenues for research in cellular imaging and diagnostics.

In conclusion, the growing body of research on 3-Methyl-5-sulfamoylfuran-2-carboxylic acid (CAS: 1989671-59-1) underscores its multifaceted potential in medicinal chemistry and chemical biology. From its role as a carbonic anhydrase inhibitor to its antimicrobial properties and applications in chemical probes, this compound continues to attract significant scientific interest. Future studies are expected to focus on further optimizing its pharmacological profile and exploring its therapeutic potential in preclinical models, bringing it closer to clinical translation.